3-(3,3-Diethoxypropoxy)benzonitrile
Overview
Description
3-(3,3-Diethoxypropoxy)benzonitrile is a chemical compound with the molecular formula C14H19NO3 and a molecular weight of 249.31 g/mol . It is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19NO3/c1-3-16-14(17-4-2)9-10-18-13-7-5-12(11-15)6-8-13/h5-8,14H,3-4,9-10H2,1-2H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a liquid . Its molecular formula is C14H19NO3 and it has a molecular weight of 249.31 g/mol .Scientific Research Applications
Nitrile Compound Degradation by Bacteria
Nitrile compounds, due to the CN group, are known for their toxicity but can be degraded by certain bacteria, such as Rhodococcus pyridinivorans, which demonstrates potential for bioremediation and the production of valuable pharmaceutical compounds through the hydrolysis of nitrile compounds (Sulistinah & Riffiani, 2018).
Cycloaddition Reactions for Chemical Synthesis
Cycloaddition reactions involving nitrile oxides and alkenes are significant in synthetic chemistry, providing a method to create various heterocyclic compounds, including isoxazolines, which have wide applications in medicinal chemistry and materials science (Easton et al., 1994).
Antimicrobial Applications of Benzofuran Derivatives
Benzofuran and its derivatives, which may be structurally related or synthesized using nitrile compounds as precursors, have shown a wide range of biological and pharmacological applications, including antimicrobial activity. These compounds are investigated for their potential in developing new therapeutic agents against resistant microbial strains (Hiremathad et al., 2015).
Applications in Supramolecular Chemistry
Benzene-1,3,5-tricarboxamide derivatives, potentially synthesized from nitrile compounds, have been identified as important in supramolecular chemistry for their self-assembly into nanometer-sized structures, which have applications ranging from nanotechnology to polymer processing (Cantekin et al., 2012).
Safety and Hazards
While specific safety data for 3-(3,3-Diethoxypropoxy)benzonitrile is not available, benzonitrile, a related compound, is classified as a combustible liquid that is harmful if swallowed or in contact with skin . It is recommended to wear protective gloves, eye protection, and face protection when handling it. In case of fire, use CO2, dry chemical, or foam for extinction .
properties
IUPAC Name |
3-(3,3-diethoxypropoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-3-16-14(17-4-2)8-9-18-13-7-5-6-12(10-13)11-15/h5-7,10,14H,3-4,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTHHZLOHKGENKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CCOC1=CC=CC(=C1)C#N)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701281664 |
Source
|
| Record name | Benzonitrile, 3-(3,3-diethoxypropoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701281664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1394041-76-9 |
Source
|
| Record name | Benzonitrile, 3-(3,3-diethoxypropoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1394041-76-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzonitrile, 3-(3,3-diethoxypropoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701281664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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